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Compound of Interest

Compound Name: Diethyl (nitromethyl)phosphonate

CAS No.: 53753-37-0

Cat. No.: B3053432

Get Quote

Executive Summary & Immediate Hazard Profile
This guide outlines the safe disposal and handling protocols for Diethyl
(nitromethyl)phosphonate (CAS: 2761-27-5). While often treated as a standard organic

reagent, this compound possesses specific energetic properties due to the nitro-functionality

adjacent to the phosphonate group.

Critical Warning: The primary operational risk is not the reagent itself, but its conjugate base.

Treatment of this compound with strong bases (common in Horner-Wadsworth-Emmons

reactions) generates nitronate salts, which can be shock-sensitive and explosive if allowed to

dry.
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Property Data

CAS Number 2761-27-5

Molecular Formula C₅H₁₂NO₅P

Hazards (GHS)
H302 (Harmful if swallowed), H315 (Skin

Irritant), H319 (Eye Irritant)

Flash Point >110°C (Combustible, not Flammable)

Incompatibilities
Strong Bases (forms explosive nitronates),

Strong Oxidizers

RCRA Waste Code
Not Listed (P/U); Assign D001 (Ignitable) or

D003 (Reactive) based on mixture.

The Mechanistic "Why": The Nitronate Trap
Expertise & Experience Insight: Many researchers treat HWE (Horner-Wadsworth-Emmons)

reagents as benign after the reaction is complete. However, the

-protons in diethyl (nitromethyl)phosphonate are highly acidic (

).

When you dispose of reaction mixtures containing this reagent, you must understand the

Chemical State:

Neutral State: Stable liquid. Safe for standard incineration.

Basic State (Nitronate Anion): If the waste stream is basic (pH > 8), the compound exists as

a nitronate salt.

Risk:[1][2][3][4] Upon solvent evaporation, dry nitronate salts can detonate under shock or

friction.

Causality: The nitro group stabilizes the negative charge, but the resulting aci-nitro form is

energetically unstable in solid form.
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Rule #1 of Disposal: Never allow basic waste streams containing this reagent to dry out.

Always acidify to pH 4-6 before sending for disposal to ensure the compound returns to its

neutral, stable form.

Disposal Decision Logic (Workflow)
The following logic gate ensures that the material is chemically stabilized before it enters the

logistical waste stream.
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Waste Identification:
Diethyl (nitromethyl)phosphonate

Is the material Pure or a Reaction Mixture?

Pure / Expired Reagent

Pure

Reaction Mixture (e.g., HWE)

Mixture

Dilute in Compatible Solvent
(DCM, Ethyl Acetate, Toluene)

Was Strong Base used?
(NaH, LiHMDS, KOtBu)

CRITICAL STEP:
Acidify to pH 4-6

(Use 1M HCl or Acetic Acid)

Yes (Base Present)

No Base

Verify pH < 7

Labeling:
'Organic Waste - Phosphorus/Nitro'

Warning: Do Not Concentrate

Disposal: High BTU Incineration
(Approved Vendor)

Click to download full resolution via product page
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Caption: Decision tree for stabilizing diethyl (nitromethyl)phosphonate waste. Note the

critical acidification step for basic mixtures.

Detailed Operational Protocols
Protocol A: Disposal of Pure/Expired Reagent
Use this for old bottles or excess pure stock.

PPE Requirements: Nitrile gloves (double gloved), safety goggles, lab coat. Work in a fume

hood.

Dilution: Do not dispose of the neat liquid directly into a waste drum.

Dilute the reagent to <10% concentration using a combustible solvent (e.g., Acetone,

Ethanol, or Toluene).

Reasoning: Dilution acts as a heat sink during incineration and prevents localized hotspots

in the waste container.

Container: Transfer to a High-Density Polyethylene (HDPE) or glass waste container.

Labeling: Mark clearly with "Contains Organophosphonates" and "Combustible."

Protocol B: Quenching Reaction Mixtures (HWE)
Use this for post-reaction waste streams where base (NaH, KOtBu) was used.

Assessment: Check the pH of the reaction mixture. If pH > 7, the risk of nitronate salts exists.

Acidic Quench (The "Kill" Step):

Slowly add 1M HCl or Glacial Acetic Acid to the mixture while stirring.

Target: pH 4–6.

Verification: Use pH paper. Do not rely on calculation; confirm physically.

Phase Separation:
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If an aqueous workup is performed, the phosphonate byproducts will partition into the

organic phase.

Note: The aqueous phase will contain phosphate salts and can be disposed of as aqueous

acidic waste.

Organic Waste Consolidation:

Combine the organic extracts.

CRITICAL: Do not rotary evaporate to dryness if you suspect unreacted nitro-phosphonate

remains. Dispose of the solution as is.

Self-Validating System: If the waste container becomes warm, vent immediately. This

indicates ongoing decomposition.

Regulatory & Logistical Compliance
Waste Stream Classification (RCRA)
Since Diethyl (nitromethyl)phosphonate is not explicitly P-listed or U-listed, it is classified by

characteristic:

D001 (Ignitable): If the waste mixture (including solvents like acetone/toluene) has a flash

point < 60°C.

D003 (Reactive): If the waste contains potential for detonation (e.g., dried nitronate salts).

Proper quenching (Protocol B) avoids this classification.

Labeling Requirements
Your waste tag must include:

Full Chemical Name: Diethyl (nitromethyl)phosphonate.

Solvent Composition: e.g., "70% Toluene, 5% Reagent".

Hazard Checkboxes: Toxic, Irritant.[5]

Special Note: "High BTU Incineration Required. Contains Phosphorus."
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Emergency Procedures
Spill (< 100 mL):

Eliminate ignition sources.[1][2][3][5][6][7]

Absorb with vermiculite or sand. Do not use combustible materials like paper towels or

sawdust (nitro compounds can act as oxidizers in fires).

Scoop into a bucket and treat as hazardous waste.

Skin Contact:

Wash immediately with soap and water for 15 minutes.[6][7] Phosphonates can absorb

through skin.

Seek medical attention if irritation persists.[1][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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